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Compound of Interest

Compound Name: Methyl propionate

Cat. No.: B153301 Get Quote

The proper disposal of methyl propionate, a highly flammable and potentially harmful

chemical, is a critical aspect of laboratory safety and environmental responsibility. For

researchers, scientists, and drug development professionals, adherence to established

protocols is not merely a matter of compliance but a cornerstone of a safe working

environment. This guide provides a comprehensive, step-by-step approach to the safe handling

and disposal of methyl propionate, ensuring the protection of personnel and the environment.

Immediate Safety and Handling Protocols
Before initiating any disposal procedure, it is imperative to handle methyl propionate with the

utmost care. The substance is classified as a highly flammable liquid and vapor, and it is

harmful if inhaled.[1][2][3]

Personal Protective Equipment (PPE):

Eye and Face Protection: Always wear safety glasses with side-shields or a face shield.[3]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are mandatory. Gloves

must be inspected for integrity before each use.[3]

Body Protection: A flame-retardant antistatic protective clothing and a lab coat are essential

to prevent skin contact.
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Respiratory Protection: If working outside a fume hood or in an area with inadequate

ventilation, use a respirator with an organic vapor cartridge.[4]

Handling and Storage:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][2]

Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated

area.[2][5]

Store away from heat, sparks, open flames, and other ignition sources.[1][3] Smoking is

strictly prohibited in areas where methyl propionate is handled or stored.[1][2][3]

Ground and bond containers and receiving equipment to prevent static discharge.[5][6] Use

only non-sparking tools.[5][6]

Segregate methyl propionate from incompatible materials such as oxidizing agents, acids,

and bases.[1][2]

Step-by-Step Disposal Procedure
The disposal of methyl propionate must be treated as hazardous waste management.[1][5]

Under no circumstances should it be disposed of down the drain or in regular trash.[1][5][6]

Step 1: Waste Identification and Segregation

Designate as Hazardous Waste: Any unused, expired, or contaminated methyl propionate
is to be considered hazardous waste.[7][8]

Segregate Waste Streams: Do not mix methyl propionate waste with other chemical waste

streams unless explicitly permitted by your institution's Environmental Health and Safety

(EHS) department. Incompatible wastes must be segregated to prevent dangerous

reactions.[7][9]

Step 2: Containerization

Select an Appropriate Container: Use a clean, chemically compatible, and leak-proof

container for waste collection. Plastic containers are often preferred.[10][11] The original
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container, if in good condition, can be used.

Label the Container: Affix a hazardous waste label to the container as soon as the first drop

of waste is added.[9][10] The label must include:

The words "Hazardous Waste"

The full chemical name: "Methyl Propionate"

The specific hazards (e.g., "Flammable Liquid")[1]

The date accumulation started.[10]

Step 3: Waste Accumulation and Storage

Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which

must be at or near the point of generation and under the control of laboratory personnel.[10]

[11]

Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except

when adding waste.[9][10]

Secondary Containment: Place the waste container in a secondary containment bin or tray to

contain any potential leaks or spills.[7][9]

Storage Limits: Adhere to the storage limits for hazardous waste in your laboratory. This is

typically a maximum of 55 gallons of hazardous waste.[7][10]

Step 4: Arranging for Disposal

Contact EHS: Once the container is full or has been in accumulation for the maximum

allowable time (often up to 12 months, but check local regulations), contact your institution's

EHS or hazardous waste management department to schedule a pickup.[7][10]

Documentation: Complete any required waste pickup forms or online requests as per your

institution's procedures.

Emergency Procedures: Spill and Exposure
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In the event of a spill or accidental exposure, immediate and correct action is crucial.

Spill Cleanup:

Evacuate and Alert: Evacuate all non-essential personnel from the immediate area.[5] Alert

your colleagues and supervisor.

Remove Ignition Sources: Immediately eliminate all sources of ignition, including sparks,

open flames, and hot surfaces.[1][5]

Ventilate the Area: Ensure the area is well-ventilated.[1][5]

Contain the Spill: For small spills, absorb the liquid with an inert, non-combustible absorbent

material such as sand, earth, or vermiculite.[1][2][5] Do not use combustible materials like

paper towels to absorb the bulk of the spill.

Collect and Dispose: Carefully collect the absorbent material and place it in a sealed,

properly labeled container for disposal as hazardous waste.[1][5] All materials used for

cleanup must also be treated as hazardous waste.[7][8][9]

Decontaminate: Clean the spill area with soap and water once the bulk of the material has

been removed.[1]

Personnel Exposure:

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide

artificial respiration and seek immediate medical attention.[2][6]

Skin Contact: Remove all contaminated clothing immediately.[6] Rinse the affected skin area

with copious amounts of water for at least 15 minutes.[2][6]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do

so.[6] Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water and seek immediate

medical attention.[2][4]
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Quantitative Data for Methyl Propionate
For quick reference, the following table summarizes key quantitative data for methyl
propionate.

Property Value

CAS Number 554-12-1[3]

Molecular Formula CH₃CH₂CO₂CH₃[3]

Molecular Weight 88.11 g/mol [3]

Flash Point 6.1 °C (43.0 °F) - Closed Cup[6]

Boiling Point 79 °C (174 °F)[3]

Melting Point -88 °C (-126 °F)[3]

Auto-ignition Temperature 468.89 °C (876 °F)[6]

Inhalation Acute Toxicity (Rat) 11 mg/l, 4 hours[6]

Oral Acute Toxicity (Rat) 5 g/kg[6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of methyl propionate waste in a laboratory setting.
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Waste Generation
(Used or Unwanted Methyl Propionate)

Is it hazardous waste?

1. Select appropriate container
2. Affix hazardous waste label

Yes

Dispose per non-hazardous
waste procedures (unlikely for Methyl Propionate)

No

Store in designated Satellite
Accumulation Area (SAA)

- Closed container
- Secondary containment

Container full or
accumulation time limit reached?

No

Schedule waste pickup with
Environmental Health & Safety (EHS)

Yes

EHS Collects Waste for
Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of methyl propionate waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b153301?utm_src=pdf-body-img
https://www.benchchem.com/product/b153301?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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